Cas no 2996-58-9 (4-methylpyrrolidin-2-one)
4-methylpyrrolidin-2-one structure
Product Name:4-methylpyrrolidin-2-one
CAS No:2996-58-9
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00128875
CID:834872
PubChem ID:533920
Update Time:2025-04-19
4-methylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpyrrolidin-2-one
- 2-Pyrrolidinone, 4-methyl-
- 4-methyl-2-Pyrrolidinone
- 2-Pyrrolidinone,4-methyl
- 4-methyl-2-pyrrolidinone(SALTDATA: FREE)
- 4-Methyl-pyrrolidin-2-on
- 4-methylpyrrolidin-2one
- 4-methylpyrrolidone
- 4-Methyl-2-pyrrolidinone #
- DTXSID20336459
- Z959319678
- SB40915
- 4-Methyl-2-oxopyrrolidine; 4-Methyl-2-pyrrolidinone
- 2996-58-9
- SB21937
- MFCD19217125
- EN300-61142
- AKOS006229684
- MFCD19217255
- P10078
- (S)-4-Methyl-2-pyrrolidinone
- MFCD00128875
- AS-58265
- (R)-4-Methyl-2-pyrrolidinone
- 4-methyl-pyrrolidin-2-one
- DB-332430
- ALBB-032573
- SY097296
- SB44676
- SY344392
- 2-pyrrolidinone,4-methyl-
- 4-methyl-2-pyrrolidone
- SY065050
-
- MDL： MFCD00128875
- Inchi： 1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)
- InChI Key： YRKRGYRYEQYTOH-UHFFFAOYSA-N
- SMILES： O=C1CC(C)CN1
Computed Properties
- Exact Mass: 99.06840
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 90.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 241 ºC
- Flash Point: 128 ºC
- PSA: 29.10000
- LogP: 0.47120
4-methylpyrrolidin-2-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
4-methylpyrrolidin-2-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
4-methylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128143-5g |
4-methylpyrrolidin-2-one |
2996-58-9 | 95% | 5g |
$575 | 2021-08-05 | |
| Chemenu | CM128143-10g |
4-methylpyrrolidin-2-one |
2996-58-9 | 95% | 10g |
$963 | 2021-08-05 | |
| Chemenu | CM128143-25g |
4-methylpyrrolidin-2-one |
2996-58-9 | 95% | 25g |
$1400 | 2021-08-05 | |
| Chemenu | CM128143-100g |
4-methylpyrrolidin-2-one |
2996-58-9 | 95% | 100g |
$2520 | 2021-08-05 | |
| Chemenu | CM128143-500g |
4-methylpyrrolidin-2-one |
2996-58-9 | 95% | 500g |
$6730 | 2021-08-05 | |
| Alichem | A109008493-10g |
4-Methylpyrrolidin-2-one |
2996-58-9 | 95% | 10g |
$1095.45 | 2023-09-02 | |
| Alichem | A109008493-25g |
4-Methylpyrrolidin-2-one |
2996-58-9 | 95% | 25g |
$1913.52 | 2023-09-02 | |
| Alichem | A109008493-100g |
4-Methylpyrrolidin-2-one |
2996-58-9 | 95% | 100g |
$5306.40 | 2023-09-02 | |
| TRC | M339090-100mg |
4-Methyl-2-pyrrolidone |
2996-58-9 | 100mg |
$110.00 | 2023-05-17 | ||
| TRC | M339090-250mg |
4-Methyl-2-pyrrolidone |
2996-58-9 | 250mg |
$ 155.00 | 2023-09-07 |
4-methylpyrrolidin-2-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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